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Compound of Interest

Compound Name: Di-p-Tolyl phosphate

Cat. No.: B032852

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing and evaluating di-p-tolyl
phosphate (DTP) as a plasticizer in Polyvinyl Chloride (PVC) formulations. Given the limited
publicly available quantitative data specifically for di-p-tolyl phosphate, performance data for
the structurally and functionally similar aryl phosphate plasticizer, cresyl diphenyl phosphate
(CDP), is presented as a comparative benchmark against the common general-purpose
plasticizer, dioctyl phthalate (DOP).

Introduction to Di-p-Tolyl Phosphate as a PVC
Plasticizer

Di-p-tolyl phosphate is an aryl phosphate ester that can be employed as a plasticizer in PVC.
[1] Unlike general-purpose phthalate plasticizers which primarily enhance flexibility, aryl
phosphates like DTP are often utilized for their excellent flame retardant properties.[2][3] They
are typically used in applications where fire safety is a critical requirement.[2] The incorporation
of a plasticizer into the PVC matrix reduces the intermolecular forces between the polymer
chains, thereby increasing flexibility, workability, and elongation.[4] The efficiency of a
plasticizer is determined by its ability to impart these properties while also exhibiting good
permanence (low migration and volatility) and maintaining thermal stability.[5]

Key Performance Characteristics
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Aryl phosphates such as di-p-tolyl phosphate offer a unique balance of properties to PVC
formulations:

» Flame Retardancy: The phosphorus content in the molecule imparts inherent flame retardant
characteristics to the PVC compound.[3]

 Plasticizing Efficiency: While generally less efficient at imparting flexibility than standard
phthalates like DOP, they provide adequate plasticization for many applications.[6]

e Permanence: Aryl phosphates, due to their higher molecular weight and aromatic structure,
tend to have lower volatility and migration compared to some low molecular weight
phthalates.[3]

o Thermal Stability: They can contribute to the thermal stability of the PVC compound during
processing and end-use.[7]

Data Presentation: Performance Comparison

The following tables summarize the typical performance data of an aryl phosphate plasticizer
(Cresyl Diphenyl Phosphate - CDP) in comparison to a standard general-purpose plasticizer
(DOP) in a flexible PVC formulation. This data serves as a representative benchmark for
evaluating di-p-tolyl phosphate.

Table 1: Mechanical Properties of Plasticized PVC (at 40 phr loading)

. Cresyl .
Di-p-Tolyl . Dioctyl
Diphenyl
Test . Phosphate Phthalate
Property Unit Phosphate
Method (DTP) - (CDP) (DOP) -
Expected Reference
Reference
Tensile
ASTM D2284 MPa 18 - 22 ~19 16 - 20
Strength
Elongation at
ASTM D2284 % 250 - 300 ~280 300 - 350
Break
Hardness ASTM D2240  Shore A 85-90 ~88 80 -85
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Note: Expected values for DTP are based on typical performance of aryl phosphate
plasticizers. Actual values may vary depending on the specific formulation.

Table 2: Thermal Properties of Plasticized PVC (at 40 phr loading)

. Cresyl .
Di-p-Tolyl ) Dioctyl
Diphenyl
Test . Phosphate Phthalate
Property Unit Phosphate
Method (DTP) - (CDP) (DOP) -
Expected Reference
Reference
Glass
Transition DSC °C 5-15 ~10 0-5
Temp. (TQ)
Onset of
Degradation TGA °C > 250 ~260 ~240

(5% wt loss)

Note: A higher Tg indicates lower plasticizing efficiency. A higher degradation onset indicates
better thermal stability.

Table 3: Permanence Properties of Plasticized PVC (at 40 phr loading)
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Cresyl

Di-p-Tolyl . Dioctyl
Diphenyl
Test . Phosphate Phthalate
Property Unit Phosphate
Method (DTP) - (CDP) (DOP) -
Expected Reference
Reference
Volatility (24h
ASTM D1203 % wt loss <1.0 ~0.8 <15
@ 70°C)
Activated
Carbon ISO 177 % wt loss <20 ~1.5 <3.0
Migration
Solvent
Extraction ASTM D1239 % wt loss <5.0 ~4.0 <8.0
(Hexane)

Experimental Protocols

The following are detailed methodologies for the key experiments required to evaluate the

performance of di-p-tolyl phosphate as a plasticizer in PVC.

Sample Preparation

Consistent sample preparation is crucial for obtaining reliable and comparable results.[5]

Protocol:

e Compounding:

o Dry blend PVC resin (e.g., K-value 67-70) with di-p-tolyl phosphate at various

concentrations (e.g., 30, 40, 50 parts per hundred resin - phr).

o Incorporate a heat stabilizer system (e.g., Ca/Zn stearate at 2-3 phr) to prevent thermal

degradation during processing.[8]

o For comparative analysis, prepare identical formulations with a reference plasticizer such

as DOP.[5]
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e Milling:
o Process the dry blend on a two-roll mill at a temperature of 150-170°C.
o Continue milling until a homogenous, molten sheet is formed.

e Molding:

o Press the milled sheets into plaques of a specified thickness (e.g., 1-2 mm) using a

compression molder.

o Allow the molded plaques to cool to room temperature under pressure to minimize internal

stresses.
» Conditioning:

o Condition all test specimens at a standard atmosphere (e.g., 23 £ 2°C and 50 + 5%
relative humidity) for at least 24 hours prior to testing, as per ASTM standards.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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as a Plasticizer in PVC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032852#using-di-p-tolyl-phosphate-as-a-plasticizer-
in-pvc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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